Cas no 914349-75-0 (5-(4-Fluorophenyl)pyridine-2-carbonitrile)

• Product Name: 5-(4-Fluorophenyl)pyridine-2-carbonitrile
• CAS No: 914349-75-0
• MF: C₁₂H₇FN₂
• MW: 198.19578576088
• MDL: MFCD07782038
• CID: 796698
• PubChem ID: 45036905
• Update Time: 2025-05-25

5-(4-Fluorophenyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)picolinonitrile
• 2-Pyridinecarbonitrile,5-(4-fluorophenyl)-
• 5-(4-FLUOROPHENYL)PYRIDINE-2-CARBONITRILE
• SBB092287
• VP13457
• W9465
• ST24029279
• A860391
• AKOS006284686
• FS-3110
• FT-0760136
• DTXSID60661732
• SCHEMBL12496522
• 914349-75-0
• MFCD07782038
• DB-001804
• 5-(4-Fluorophenyl)pyridine-2-carbonitrile

• MDL： MFCD07782038
• Inchi： 1S/C12H7FN2/c13-11-4-1-9(2-5-11)10-3-6-12(7-14)15-8-10/h1-6,8H
• InChI Key： KALUPEPKKYIXDT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 198.05900
• Monoisotopic Mass: 198.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.25
• Boiling Point: 359.5°C at 760 mmHg
• Flash Point: 171.2°C
• Refractive Index: 1.598
• PSA: 36.68000
• LogP: 2.75938

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 5-(4-Fluorophenyl)pyridine-2-carbonitrile

5-(4-Fluorophenyl)pyridine-2-carbonitrile: A Comprehensive Overview

The compound 5-(4-Fluorophenyl)pyridine-2-carbonitrile, identified by the CAS number 914349-75-0, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a fluorophenyl group at the 5-position and a cyano group at the 2-position. The 5-(4-Fluorophenyl)pyridine-2-carbonitrile structure exhibits interesting electronic properties due to the electron-withdrawing effects of both the fluorine atom and the cyano group. These properties make it a valuable candidate for applications in organic electronics, drug discovery, and advanced materials development.

Recent studies have highlighted the importance of 5-(4-Fluorophenyl)pyridine-2-carbonitrile in the context of organic semiconductors. Researchers have demonstrated that this compound can serve as an effective electron-deficient component in donor-acceptor heterojunctions, which are critical for high-performance organic photovoltaic (OPV) devices. The strong electron-withdrawing nature of the cyano group enhances the acceptor characteristics of the molecule, facilitating efficient charge separation and transport. Moreover, the fluorophenyl substituent introduces steric hindrance and planarity to the molecule, which further improves its electronic properties. These findings underscore the potential of 5-(4-Fluorophenyl)pyridine-2-carbonitrile in advancing next-generation solar cell technologies.

In addition to its electronic applications, 5-(4-Fluorophenyl)pyridine-2-carbonitrile has shown promise in medicinal chemistry. The compound's ability to act as a π-electron-deficient aromatic system makes it an attractive scaffold for designing bioactive molecules. Recent research has explored its potential as a kinase inhibitor, where its electron-deficient nature allows for strong interactions with protein targets. Furthermore, studies have demonstrated that this compound can modulate cellular signaling pathways, making it a potential lead compound for anti-cancer drug development.

The synthesis of 5-(4-Fluorophenyl)pyridine-2-carbonitrile typically involves multi-step organic reactions. A common approach includes the nucleophilic substitution of a suitable precursor with a fluorophenyl group followed by cyanation at the 2-position of the pyridine ring. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for various applications.

From an environmental perspective, 5-(4-Fluorophenyl)pyridine-2-carbonitrile has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that its environmental impact is manageable when proper disposal protocols are followed. Additionally, toxicity assays have shown that it poses minimal risk to aquatic organisms at concentrations typically encountered in industrial settings.

In conclusion, 5-(4-Fluorophenyl)pyridine-2-carbonitrile is a versatile compound with diverse applications across multiple disciplines. Its unique electronic properties and structural features make it an invaluable tool in organic electronics and medicinal chemistry. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in advancing modern science and technology.